molecular formula C8H15BrO2 B1618728 2-(4-Bromobutyl)-2-methyl-1,3-dioxolane CAS No. 20210-14-4

2-(4-Bromobutyl)-2-methyl-1,3-dioxolane

Cat. No.: B1618728
CAS No.: 20210-14-4
M. Wt: 223.11 g/mol
InChI Key: LILWCYXXHPIZSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Bromobutyl)-2-methyl-1,3-dioxolane is a useful research compound. Its molecular formula is C8H15BrO2 and its molecular weight is 223.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

20210-14-4

Molecular Formula

C8H15BrO2

Molecular Weight

223.11 g/mol

IUPAC Name

2-(4-bromobutyl)-2-methyl-1,3-dioxolane

InChI

InChI=1S/C8H15BrO2/c1-8(4-2-3-5-9)10-6-7-11-8/h2-7H2,1H3

InChI Key

LILWCYXXHPIZSQ-UHFFFAOYSA-N

SMILES

CC1(OCCO1)CCCCBr

Canonical SMILES

CC1(OCCO1)CCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and a Dean-Stark under inert atmosphere (N2), a solution of 6-bromo-hexan-2-one (3.34 g, 18.65 mmol) in toluene (71.3 mL) was treated with ethylene glycol (10.4 mL, 186.92 mmol) and TsOH (35 mg, 0.19 mmol). The reaction mixture was heated to reflux for 3 h, allowed to cool to rt and sat. aq. NaHCO3 (100 mL) and ether (100 mL) were added and the aq. phase was washed with water (2×100 mL), dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound. 1H NMR (400 MHz, CDCl3) δ1.34 (s, 3H), 1.50-1.65 (m, 2H), 1.65-1.75 (m, 2H), 1.84-1.98 (m, 2H), 3.43 (t, J=6.8 Hz, 2H), 3.90-4.04 (m, 4H).
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3.34 g
Type
reactant
Reaction Step One
Quantity
10.4 mL
Type
reactant
Reaction Step One
Name
Quantity
35 mg
Type
reactant
Reaction Step One
Quantity
71.3 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two

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